Cas no 187741-10-2 (Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl-)
187741-10-2 structure
Product Name:Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl-
CAS No:187741-10-2
MF:C12H19NO2
MW:209.2847635746
CID:115110
PubChem ID:57357656
Update Time:2025-04-18
Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl-
- 4-amino-8-methyladamantane-2-carboxylic acid
- Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 4-amino-8-methyl- (9CI)
- DTXSID00723787
- 187741-10-2
- 4-Amino-8-methyltricyclo[3.3.1.1~3,7~]decane-2-carboxylic acid
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- Inchi: 1S/C12H19NO2/c1-5-6-2-7-4-8(5)10(12(14)15)9(3-6)11(7)13/h5-11H,2-4,13H2,1H3,(H,14,15)
- InChI Key: ZTBGKZZWOIQFTI-UHFFFAOYSA-N
- SMILES: OC(C1C2CC3CC(CC1C3C)C2N)=O
Computed Properties
- Exact Mass: 209.14167
- Monoisotopic Mass: 209.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
187741-10-2 (Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl-) Related Products
- 25912-50-9(3-aminocyclohexane-1-carboxylic acid)
- 3685-25-4(trans-4-Aminocyclohexanecarboxylic acid)
- 16636-51-4(cis-3-aminocyclohexanecarboxylicacid)
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- 74307-75-8(trans-3-Aminocyclobutanecarboxylic acid)
- 74316-27-1(cis-3-Aminocyclobutanecarboxylic acid)
- 19297-28-0(trans-3-Aminocyclopentanecarboxylic acid)
- 701-54-2(4-(Aminomethyl)cyclohexanecarboxylic Acid)
- 1776-53-0(4-Aminocyclohexanecarboxylic Acid)
- 1197-18-8(Tranexamic acid)
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